Cas no 1706441-18-0 (N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine)
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
- N-(2-Methyl-6-pyrrolidin-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine
- 1,4-Benzenediamine, N1-[2-methyl-6-(1-pyrrolidinyl)-4-pyrimidinyl]-
-
- Inchi: 1S/C15H19N5/c1-11-17-14(19-13-6-4-12(16)5-7-13)10-15(18-11)20-8-2-3-9-20/h4-7,10H,2-3,8-9,16H2,1H3,(H,17,18,19)
- InChI Key: PGHINDNKQBUJCJ-UHFFFAOYSA-N
- SMILES: C1(NC2C=C(N3CCCC3)N=C(C)N=2)=CC=C(N)C=C1
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N305761-100mg |
n1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 100mg |
$ 115.00 | 2022-06-02 | ||
| TRC | N305761-500mg |
n1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 500mg |
$ 410.00 | 2022-06-02 | ||
| TRC | N305761-1g |
n1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 1g |
$ 635.00 | 2022-06-02 | ||
| Chemenu | CM337381-1g |
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 95%+ | 1g |
$644 | 2023-01-10 | |
| Chemenu | CM337381-100mg |
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 95%+ | 100mg |
$450 | 2021-08-18 | |
| Chemenu | CM337381-250mg |
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 95%+ | 250mg |
$578 | 2021-08-18 | |
| Chemenu | CM337381-1g |
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 95%+ | 1g |
$1938 | 2021-08-18 | |
| Life Chemicals | F1912-0115-0.25g |
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 95%+ | 0.25g |
$205.0 | 2023-09-06 | |
| Life Chemicals | F1912-0115-0.5g |
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 95%+ | 0.5g |
$363.0 | 2023-09-06 | |
| Life Chemicals | F1912-0115-1g |
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine |
1706441-18-0 | 95%+ | 1g |
$642.0 | 2023-09-06 |
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine: A Comprehensive Overview
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine (CAS No. 1706441-18-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the context of its biological activity and pharmacological properties.
The chemical structure of N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine is composed of a benzene ring linked to a pyrimidine moiety through a diamine bridge. The presence of a methyl group and a pyrrolidine ring on the pyrimidine ring imparts specific conformational and electronic properties that are crucial for its biological activity. These structural elements contribute to the compound's ability to interact with various biological targets, making it a promising candidate for drug development.
Recent studies have highlighted the potential of N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. This property makes it a valuable tool for investigating the role of these kinases in diseases such as cancer and inflammatory disorders.
In addition to its enzymatic inhibition properties, N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine has shown promising results in preclinical studies for its anti-inflammatory effects. Studies conducted on animal models have indicated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine could be developed into a therapeutic agent for treating inflammatory conditions such as arthritis and asthma.
The pharmacokinetic profile of N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is essential for its potential use as an oral medication. Furthermore, the compound demonstrates low toxicity and high stability in biological systems, making it suitable for long-term administration.
In terms of clinical development, N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in humans. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing clinical trials aim to further elucidate the compound's pharmacological profile and determine its optimal dosing regimen for various therapeutic applications.
The potential applications of N1-[2-methyl-6-(pyrrolidin-1-y l)pyrimidin - 4 - yl ] benzene - 1 , 4 - diamine extend beyond its use as a direct therapeutic agent. Its unique chemical structure and biological activity make it an excellent lead compound for further medicinal chemistry optimization. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are expected to yield more effective derivatives with improved therapeutic profiles.
In conclusion, N1-[2-methyl - 6 - ( pyrrol idin - 1 - yl ) pyrim idin - 4 - yl ] benzene - 1 , 4 - diamine (CAS No. 1706441 - 18 - 0) represents a significant advancement in the field of medicinal chemistry. Its promising biological activity, favorable pharmacokinetic properties, and potential therapeutic applications make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a crucial role in advancing the treatment of various diseases.
1706441-18-0 (N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)